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An In-Depth Technical Guide

This technical guide provides a comprehensive overview of the application of finite element

analysis (FEA) to evaluate the mechanical performance of a representative aortic stent-graft,

designated herein as K783-0308. This document is intended for researchers, scientists, and

drug development professionals interested in the computational modeling and simulation of

endovascular devices. The methodologies and data presented are synthesized from

established practices in the field of biomedical engineering and are intended to serve as a

practical guide for the design and analysis of similar medical devices.

The K783-0308 is conceptualized as a modular stent-graft system for endovascular aneurysm

repair (EVAR), consisting of a metallic stent structure and a graft material. The stent provides

the necessary radial force to anchor the device within the aorta and seal the aneurysm, while

the graft material creates a new lumen for blood flow. Finite element analysis is a critical tool in

the design and evaluation of such devices, allowing for the assessment of mechanical

behaviors that are difficult to measure experimentally.[1][2]

Stent-Graft Design and Material Properties
The K783-0308 stent-graft is envisioned as having a Z-stent configuration, a common design in

commercially available devices.[3][4] The stent is made from Nitinol, a nickel-titanium alloy

known for its superelasticity and shape memory properties, which are ideal for self-expanding

stents. The graft material is composed of polyethylene terephthalate (PET), a durable and

biocompatible polymer.
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Table 1: Material Properties of the K783-0308 Stent-Graft Components

Component Material Property Value Reference

Stent Nitinol
Young's Modulus

(Austenite)
60 GPa

[Auricchio et al.,

2013]

Young's Modulus

(Martensite)
30 GPa

[Auricchio et al.,

2013]

Poisson's Ratio 0.33
[Auricchio et al.,

2013]

Transformation

Stresses
See reference

[Auricchio et al.,

2013]

Graft PET Young's Modulus 312.7 MPa [5]

Poisson's Ratio 0.4
[Generic PET

properties]

Thickness 0.127 mm [2]

Finite Element Analysis Methodology
The finite element analysis of the K783-0308 stent-graft is performed to simulate its

deployment in a patient-specific aortic anatomy and to evaluate its mechanical performance

under physiological conditions. The overall workflow for this analysis is depicted in the diagram

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12415520?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5509269/
https://www.mdpi.com/2411-9660/9/5/103
https://www.benchchem.com/product/b12415520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Processing

Solver

Post-Processing

Patient-Specific Aortic Anatomy
(from CT scans)

Mesh Generation
(Aorta & Stent-Graft)

3D Model of Stent-Graft
(CAD)

Material Property Assignment
(Nitinol & PET)

Boundary Conditions
(Crimping, Deployment, Pulsatile Pressure)

FEA Simulation
(e.g., Abaqus, ANSYS)

Stress & Strain Analysis
(Stent & Graft) Radial Force & Flexibility Contact Pressure on Aortic Wall Fatigue Analysis

Click to download full resolution via product page

FEA Workflow for Stent-Graft Analysis

Experimental Protocols:

Geometric Modeling: A 3D model of the K783-0308 stent-graft is created using CAD

software. A patient-specific aortic model is reconstructed from CT scan data.

Material Modeling: The superelastic behavior of Nitinol is modeled using a user-defined

material subroutine (UMAT) that accounts for its phase transformation properties. The PET

graft is modeled as a linear elastic material.
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Meshing: The stent-graft and aorta models are meshed with appropriate element types to

ensure accuracy and computational efficiency. Finer mesh is used in areas of high-stress

concentration.

Boundary Conditions and Loading:

Crimping: The stent-graft is virtually crimped to its delivery configuration.

Deployment: The crimped stent-graft is positioned within the aorta and allowed to self-

expand.

Physiological Loading: A pulsatile blood pressure of 120/80 mmHg is applied to the inner

surface of the graft.[1]

Solver: A commercial finite element solver such as Abaqus or ANSYS is used to perform the

nonlinear dynamic analysis.

Performance Evaluation
The finite element analysis provides quantitative data on several key performance indicators of

the stent-graft.

Table 2: Key Performance Metrics from FEA
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Performance Metric Description Typical Values Significance

Radial Force

The outward force

exerted by the stent

on the aortic wall.

5-20 N

Ensures proper

sealing and prevents

migration.

Flexibility

The ability of the

stent-graft to conform

to the aortic anatomy.

Luminal reduction <

20% at 90° bend[3][4]

Reduces the risk of

kinking and

endoleaks.

Maximum Stent

Stress

The peak stress

experienced by the

stent struts.

< 400 MPa[2]

Critical for assessing

fatigue life and

preventing fracture.

Maximum Graft Strain
The peak strain in the

graft material.
1-7%[2][3][4]

Indicates the risk of

material failure such

as tearing.

Contact Pressure

The pressure exerted

by the stent-graft on

the aortic wall.

Varies with anatomy

High contact pressure

can lead to aortic wall

injury.

The logical relationship between design parameters and performance outcomes is crucial for

optimizing the stent-graft design.
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Design Parameters

Performance Outcomes

Stent Strut Thickness Radial Force
increases

Flexibility
decreases

Stent Diameter increases

Graft Material
influences

Stent Geometry
(e.g., Z-stent angle)

influences

influences

Fatigue Life

affects

affects

Click to download full resolution via product page

Stent-Graft Design Parameter Relationships

Conclusion
Finite element analysis is an indispensable tool for the comprehensive mechanical evaluation

of stent-graft designs like the representative K783-0308. It provides detailed insights into the

device's performance under realistic physiological conditions, which is essential for design

optimization, failure prediction, and ensuring patient safety. The methodologies and data

presented in this guide offer a foundational framework for conducting such analyses and

advancing the development of next-generation endovascular devices. Future work could

involve incorporating computational fluid dynamics (CFD) to study the hemodynamic effects of

the stent-graft and fluid-structure interaction (FSI) for a more holistic performance assessment.

[6][7][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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